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Compound of Interest

Compound Name: Nitroacetate

Cat. No.: B1208598

A Note on Chemical Synthesis Protocols

In the interest of safety and responsible scientific practice, this document does not provide
detailed protocols for the large-scale synthesis of methyl nitroacetate. The dissemination of
protocols for the synthesis of potentially hazardous materials requires strict adherence to safety
and regulatory guidelines that cannot be fully addressed in this format.

Researchers, scientists, and drug development professionals are advised to consult peer-
reviewed literature and established chemical safety resources for guidance. All laboratory work
should be conducted in accordance with rigorous safety standards, including a thorough
hazard assessment, the use of appropriate personal protective equipment (PPE), and access
to necessary safety equipment.

Safety and Handling Information for Methyl
Nitroacetate

Methyl nitroacetate is a chemical compound that requires careful handling due to its potential
health hazards. Below is a summary of its key safety information, compiled from various safety
data sheets.

Chemical Identifiers:
e CAS Number: 2483-57-0

e Molecular Formula: NO2CH2COQOCHs
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» Synonyms: Nitroacetic Acid Methyl Ester[1][2]

Hazard Identification and Classification

Methyl nitroacetate is classified as a hazardous substance. Researchers should be aware of
the following warnings:

e Hazard Statements:
o Causes skin irritation.[1][2][3]
o Causes serious eye irritation.[1][2][3][4]
o May cause respiratory irritation.[3][4]

» Signal Word: Warning[2][3]

First-Aid Measures

In case of exposure, immediate action is crucial:
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Exposure Route First-Aid Procedure

Remove the individual from the exposure area
to fresh air immediately. If breathing is difficult or
Inhalation has stopped, administer oxygen or artificial

respiration. Seek immediate medical attention.

[5]L6]

Remove all contaminated clothing and shoes.
) Immediately flush the skin with plenty of soap
Skin Contact ) )
and water for at least 15 minutes. If skin

irritation occurs, seek medical attention.[3][5][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper

Eye Contact and lower eyelids. Remove contact lenses if
present and easy to do so. Seek immediate
medical attention.[3][5][6]

Wash the mouth out with water. Do not induce

Ingestion vomiting. Seek immediate medical attention.[5]

[6]

Handling, Storage, and Engineering Controls

Proper handling and storage are essential to minimize risks:

e Handling: Avoid breathing vapor, mist, or gas.[5][6] Contact with skin and eyes should be
avoided.[5][6] Use only in a well-ventilated area, preferably within a chemical fume hood.[3]
[6] Wash hands thoroughly after handling.[3][6]

o Storage: Store in a cool, dry, and well-ventilated place.[5][6] Keep the container tightly closed
when not in use.[3][5][6]

o Engineering Controls: Facilities that store or use this material should be equipped with an
eyewash station and a safety shower.[5][6] Adequate ventilation must be used to keep
airborne concentrations low.[3][5]
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Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE is recommended:

PPE Type Recommendation

Wear chemical safety goggles or a face shield.

[3]

Eye/Face Protection

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[3][5]

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator (such as a dust mask type
N95 in the US).

hvsical and Chemical :

Property Value

Form Liquid

Boiling Point 195-198 °C

Density 1.294 g/mL at 25 °C

Flash Point 105 °C (221 °F) - closed cup[5]

Stability and Reactivity

Methyl nitroacetate is incompatible with strong oxidizing agents and strong bases.[6] It may
decompose upon heating or combustion, generating toxic fumes such as nitrogen oxides and
carbon monoxide.[2][6]

Accidental Release Measures

In the event of a spill, use proper personal protective equipment.[5] Absorb the spill with an
inert material like vermiculite or sand, and place it in a suitable, closed container for disposal.[5]
[6] Do not let the product enter drains or waterways.[3]
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This information is intended for educational and safety awareness purposes. Always refer to
the most current Safety Data Sheet (SDS) for comprehensive guidance before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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